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Compound of Interest

Compound Name: 1',6,6'-Tri-O-tritylsucrose

Cat. No.: B120487

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the molecular properties of 1',6,6'-Tri-O-
tritylsucrose, a key derivative of sucrose used in various scientific and pharmaceutical
applications. A thorough understanding of its physicochemical characteristics, particularly its
molecular weight, is fundamental for its application in experimental and developmental
workflows.

Core Molecular Structure and Modifications

1',6,6'-Tri-O-tritylsucrose is a sucrose derivative where three of the primary hydroxyl groups
at the 1', 6, and 6’ positions are protected by bulky trityl (triphenylmethyl) groups. This selective
modification significantly alters the molecule's properties, including its solubility, reactivity, and
molecular weight, making it a versatile intermediate in chemical synthesis.

The foundational structure of this compound is sucrose, a disaccharide with the molecular
formula C12H22011. The trityl group, a triphenylmethyl radical, has the chemical formula Ci9H1s.
The formation of 1',6,6'-Tri-O-tritylsucrose involves the substitution of the hydrogen atoms of
the hydroxyl groups at the 1', 6, and 6' positions of sucrose with trityl groups.

Determination of Molecular Weight

The molecular weight of a compound is a critical parameter, influencing its behavior in various
analytical and biological systems. The molecular weight of 1',6,6'-Tri-O-tritylsucrose is
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calculated based on its molecular formula, which is derived from the constituent sucrose and
trityl groups.

Molecular Formula Calculation
The derivation of the molecular formula for 1',6,6'-Tri-O-tritylsucrose is as follows:
e Sucrose Base: The molecular formula for sucrose is C12H22011.

 Trityl Group Addition: Three trityl groups (C19H1s) are added, contributing a total of 3 x
(C19H15) = Cs7Has.

e Hydrogen Atom Subtraction: For each trityl group that is attached, a hydrogen atom from a
hydroxyl group on the sucrose molecule is replaced. Therefore, a total of three hydrogen
atoms are removed.

Combining these, the final molecular formula is calculated as:

C(a2 + 57)H(22 + 45 - 3)O11 = CeoHe4011

Calculation of Molar Mass

The molecular weight is calculated using the molecular formula and the standard atomic
weights of the constituent elements: Carbon (C), Hydrogen (H), and Oxygen (O).

Element Symbol Atomic Weight ( g/mol )
Carbon C 12.011

Hydrogen H 1.008

Oxygen @) 15.999

Using the derived molecular formula CesHesO11, the molecular weight is calculated as follows:
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Atomic Weight (

Element Number of Atoms Total Mass ( g/mol )
g/mol)

Carbon (C) 69 12.011 828.759

Hydrogen (H) 64 1.008 64.512

Oxygen (O) 11 15.999 175.989

Total 1069.26

Therefore, the molecular weight of 1',6,6'-Tri-O-tritylsucrose is 1069.26 g/mol .

Experimental Workflow for Molecular Weight
Determination

The theoretical molecular weight can be experimentally verified using mass spectrometry. The
following diagram illustrates a typical workflow for this process.
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Diagram 1: Mass Spectrometry Workflow

Click to download full resolution via product page
Caption: Mass Spectrometry Workflow for Molecular Weight Verification.

Logical Relationship of Structural Components

The final molecular weight is a direct consequence of the combination of the sucrose backbone
and the three trityl protecting groups.
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(C12H22011)

1',6,6'-Tri-O-tritylsucrose
(C69H64011)
MW: 1069.26 g/mol

Diagram 2: Structural Contribution to Molecular Weight
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» To cite this document: BenchChem. [In-Depth Technical Guide: Physicochemical Properties
of 1',6,6'-Tri-O-tritylsucrose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120487#1-6-6-tri-o-tritylsucrose-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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